Cas no 210686-44-5 (4-(thiomorpholin-4-ylmethyl)aniline)

• Product Name: 4-(thiomorpholin-4-ylmethyl)aniline
• CAS No: 210686-44-5
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 3360819
• PubChem ID: 11401532
• Update Time: 2025-05-22

4-(thiomorpholin-4-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-(4-THIOMORPHOLINYLMETHYL)-
• AKOS009212203
• Z352257552
• 4-[(thiomorpholin-4-yl)methyl]aniline
• 4-(thiomorpholin-4-ylmethyl)aniline
• 210686-44-5
• 4-(thiomorpholin-4-yl-methyl)-aniline
• KCEPOOYWVQZKEV-UHFFFAOYSA-N
• 4-(4-Thiomorpholinylmethyl)benzenamine
• SCHEMBL3157174
• DB-425431
• EN300-66157
• KIA68644

• Inchi： 1S/C11H16N2S/c12-11-3-1-10(2-4-11)9-13-5-7-14-8-6-13/h1-4H,5-9,12H2
• InChI Key： KCEPOOYWVQZKEV-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CN2CCSCC2)C=C1

Computed Properties

• Exact Mass: 208.10341969Da
• Monoisotopic Mass: 208.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(thiomorpholin-4-ylmethyl)aniline

4-(Thiomorpholin-4-ylmethyl)aniline: A Comprehensive Overview

The compound with CAS No 210686-44-5, commonly referred to as 4-(thiomorpholin-4-ylmethyl)aniline, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements associated with 4-(thiomorpholin-4-ylmethyl)aniline.

4-(Thiomorpholin-4-ylmethyl)aniline is an aromatic amine derivative characterized by a thiomorpholine ring attached to an aniline moiety via a methylene group. The thiomorpholine ring, a six-membered sulfur-containing heterocycle, imparts unique electronic and steric properties to the molecule. This structure makes 4-(thiomorpholin-4-ylmethyl)aniline a versatile building block in organic synthesis, particularly in the development of bioactive compounds.

Recent studies have highlighted the role of 4-(thiomorpholin-4-ylmethyl)aniline in medicinal chemistry. Researchers have explored its potential as a lead compound for designing drugs targeting various diseases, including cancer and neurodegenerative disorders. The sulfur atom in the thiomorpholine ring contributes to the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery.

In terms of synthesis, 4-(thiomorpholin-4-ylmethyl)aniline can be prepared through several routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of aniline derivatives with thiol-containing reagents under specific conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 4-(thiomorpholin-4-ylmethyl)aniline are well-documented. It exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions. Its thermal stability has been tested, showing that it can withstand moderate heating without significant degradation, which is advantageous for its use in various chemical processes.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-(thiomorpholin-4-ylmethyl)aniline in different environments. Molecular modeling studies have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic pathways and applications.

In conclusion, 4-(thiomorpholin-4-ylmethyl)aniline (CAS No 210686-44-5) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new potentials for this molecule, its role in advancing science and technology is expected to grow significantly.